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Compound of Interest

Compound Name: Potassium tert-butoxide

Cat. No.: B104284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for

potassium tert-butoxide (KOtBu). Adherence to these guidelines is critical for ensuring a safe

laboratory environment and minimizing the risks associated with this highly reactive and

hazardous compound.

Hazard Identification and Classification
Potassium tert-butoxide is a strong, non-nucleophilic base widely used in organic synthesis.

However, its utility is matched by its significant hazards, which necessitate stringent safety

protocols.[1][2] It is classified as a flammable solid that can self-heat in large quantities and

may catch fire.[3][4] It is also corrosive and causes severe skin burns and eye damage.[5][6]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for understanding these hazards.

Table 1: GHS Classification for Potassium Tert-Butoxide
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Hazard Class Hazard Category Hazard Statement Signal Word

Flammable Solids Category 1
H228: Flammable

solid[3][5][7][8]
Danger

Self-heating

Substances and

Mixtures

Category 2

H252: Self-heating in

large quantities; may

catch fire[3][4][5]

Danger

Skin

Corrosion/Irritation
Category 1A/1B

H314: Causes severe

skin burns and eye

damage[3][5][7][8]

Danger

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage[5]
Danger

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed[5][7]
Warning

Substances and

mixtures which in

contact with water

emit flammable gases

Category 1

H260: In contact with

water releases

flammable gases

which may ignite

spontaneously[9][10]

Danger

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of potassium tert-butoxide
is fundamental to its safe handling.

Table 2: Physical and Chemical Properties of Potassium Tert-Butoxide
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Property Value

Chemical Formula C4H9KO[3]

Molecular Weight 112.21 g/mol [3]

Appearance White to off-white, hygroscopic powder[11][12]

Melting Point 256-258 °C (decomposes)

Solubility
Reacts violently with water[11][13][14]; Soluble

in organic solvents like THF[1]

Vapor Pressure 0.975 mmHg @ 220 °C[11]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against the hazards of potassium tert-butoxide.

The following PPE is mandatory when handling this substance:

Eye Protection: Chemical safety goggles and a face shield are required to protect against

splashes and dust.[3][9][10]

Skin Protection: A flame-retardant lab coat and a chemical-resistant apron should be worn.[9]

Full-body protection may be necessary for large-scale operations.[15]

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.

Gloves should be inspected before each use and disposed of properly after handling.[3][10]

Respiratory Protection: When there is a risk of inhaling dust, a NIOSH-approved respirator

with a particulate filter (P100) is necessary.[11] For higher concentrations or in situations with

inadequate ventilation, a full-face supplied-air respirator may be required.[3][9]

Safe Handling and Storage Protocols
Strict protocols for handling and storage are essential to prevent accidents and exposure.

Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://dept.harpercollege.edu/chemistry/msds/Potassium%20tert-Butoxide.pdf
https://dept.harpercollege.edu/chemistry/msds/Potassium%20tert-Butoxide.pdf
https://datasheets.scbt.com/sc-250768.pdf
https://pim-resources.coleparmer.com/sds/49212.pdf
https://datasheets.scbt.com/sc-250768.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13947~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:59:22~~Potassium%20tert-butoxide~~
https://www.lobachemie.com/lab-chemical-msds/MSDS-POTASSIUM-tertBUTOXIDE-CASNO-865-47-05333-EN.aspx
https://www.sciencemadness.org/smwiki/index.php/Potassium_tert-butoxide
https://datasheets.scbt.com/sc-250768.pdf
https://www.benchchem.com/product/b104284?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Potassium%20tert-Butoxide.pdf
https://www.chemicalbook.com/msds/potassium-tert-butoxide.pdf
https://www.cdhfinechemical.com/images/product/msds/4_1481101231_POTASSIUMTERTBUTOXIDECASNO865-47-4MSDS.pdf
https://www.chemicalbook.com/msds/potassium-tert-butoxide.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR11033.pdf
https://dept.harpercollege.edu/chemistry/msds/Potassium%20tert-Butoxide.pdf
https://www.cdhfinechemical.com/images/product/msds/4_1481101231_POTASSIUMTERTBUTOXIDECASNO865-47-4MSDS.pdf
https://datasheets.scbt.com/sc-250768.pdf
https://dept.harpercollege.edu/chemistry/msds/Potassium%20tert-Butoxide.pdf
https://www.chemicalbook.com/msds/potassium-tert-butoxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Always handle potassium tert-butoxide in a well-ventilated area, preferably

within a chemical fume hood.[11][13]

Inert Atmosphere: Due to its reactivity with air and moisture, it should be handled under an

inert atmosphere of nitrogen or argon.[13][16]

Ignition Sources: Keep away from all sources of ignition, including open flames, sparks, and

hot surfaces.[3][13] Use non-sparking tools for handling.[11]

Personal Hygiene: Do not eat, drink, or smoke in areas where potassium tert-butoxide is

handled.[11] Wash hands thoroughly after handling.[11]

Storage
Containers: Store in a tightly sealed, original container in a cool, dry, and well-ventilated

area.[3][13][16]

Incompatible Materials: Store away from incompatible materials such as water, acids,

alcohols, oxidizing agents, and chlorinated solvents.[11][13]

Fireproof Cabinet: For smaller quantities, storage in an indoor fireproof cabinet is

recommended.[11]

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

First Aid Measures
Table 3: First Aid for Potassium Tert-Butoxide Exposure
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[3][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing during transport to the hospital. Seek

immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink two glasses of water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: For small fires, use dry chemical powder, soda ash, lime, or

sand.[9][13] For larger fires, alcohol-resistant foam or a water spray can be used, but with

extreme caution as potassium tert-butoxide reacts violently with water.[7][11]

Unsuitable Extinguishing Media: Do NOT use water directly on the material as it reacts to

produce flammable gas.[13][14]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[3][13]

Spill and Leak Procedures
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Minor Spills: Evacuate the area and eliminate all ignition sources.[11] Wearing appropriate

PPE, cover the spill with dry earth, sand, or another non-combustible material.[11] Use non-

sparking tools to collect the material into a suitable container for disposal.[11]

Major Spills: Evacuate the area and move upwind.[11] Alert emergency responders.[11]

Prevent the spill from entering drains or waterways.[3]

Reactivity and Stability
Potassium tert-butoxide is a highly reactive compound.

Reactivity with Water: It reacts violently with water to form tert-butyl alcohol and potassium

hydroxide, releasing significant heat and potentially flammable gases.[13][16]

Air Sensitivity: It is sensitive to air and can self-heat, potentially leading to spontaneous

combustion.[6][11]

Incompatible Materials: It is incompatible with strong acids, alcohols, oxidizing agents,

reducing agents, and chlorinated solvents.[11][13]

Hazardous Decomposition Products: Upon decomposition, it can produce carbon oxides and

potassium oxides.[3][9]

Experimental Protocols
Detailed experimental protocols involving potassium tert-butoxide should always be

developed with a thorough risk assessment. A general protocol for its use as a base in a

reaction is as follows:

Preparation: Ensure the reaction setup (glassware, stir bars, etc.) is oven-dried and cooled

under an inert atmosphere (nitrogen or argon).

Reagent Handling: In a glovebox or under a positive flow of inert gas, weigh the required

amount of potassium tert-butoxide into a dry flask.

Solvent Addition: Add a dry, aprotic solvent (e.g., THF, diethyl ether) via cannula or syringe.
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Reaction Initiation: Cool the solution to the desired temperature (e.g., with an ice bath)

before slowly adding the substrate via syringe or dropping funnel.

Reaction Monitoring: Monitor the reaction progress using appropriate analytical techniques

(e.g., TLC, GC-MS).

Workup: Upon completion, quench the reaction carefully by slowly adding a proton source

(e.g., saturated aqueous ammonium chloride) at a low temperature.

Extraction and Purification: Proceed with standard aqueous workup and purification

procedures.

Note: This is a generalized protocol. Specific reaction conditions will vary. Always consult the

relevant literature and perform a thorough hazard analysis before conducting any experiment.
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Caption: Logical relationships of potassium tert-butoxide's primary hazards and required

safety precautions.

Spill Cleanup Workflow
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Spill Occurs
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Caption: Step-by-step workflow for the safe cleanup of a potassium tert-butoxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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